molecular formula C14H20N2O B242518 2,3'-Bi(quinuclidin-2-ylidene)-3-one

2,3'-Bi(quinuclidin-2-ylidene)-3-one

Cat. No.: B242518
M. Wt: 232.32 g/mol
InChI Key: PZGYKDWIBYWKGD-OUKQBFOZSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,3'-Bi(quinuclidin-2-ylidene)-3-one is a research chemical offered for investigation into novel therapeutic mechanisms. This compound is of significant interest in early-stage drug discovery, particularly in the development of agents against resistant pathogens and hyperproliferative diseases. Quinuclidine-based compounds have demonstrated potent broad-spectrum antimicrobial activity in scientific studies, including efficacy against challenging Gram-negative bacteria and methicillin-resistant Staphylococcus aureus (MRSA) . The dimeric structure, featuring multiple pharmacophores, is designed to enhance interactions with biological membranes, leading to disruption and rapid bacterial killing . Beyond infectious disease research, quinuclidine-3-one derivatives are also explored in oncology. Some analogs function by reactivating the p53 tumor suppressor pathway, a target in approximately half of all human cancers, thereby inducing cell cycle arrest and apoptosis in malignant cells . This product is intended for scientific research and is strictly designated For Research Use Only. It is not for diagnostic or therapeutic applications in humans or animals.

Properties

Molecular Formula

C14H20N2O

Molecular Weight

232.32 g/mol

IUPAC Name

(2Z)-2-(1-azabicyclo[2.2.2]octan-3-ylidene)-1-azabicyclo[2.2.2]octan-3-one

InChI

InChI=1S/C14H20N2O/c17-14-11-3-7-16(8-4-11)13(14)12-9-15-5-1-10(12)2-6-15/h10-11H,1-9H2/b13-12+

InChI Key

PZGYKDWIBYWKGD-OUKQBFOZSA-N

SMILES

C1CN2CCC1C(=C3C(=O)C4CCN3CC4)C2

Isomeric SMILES

C1CN2CCC1/C(=C/3\C(=O)C4CCN3CC4)/C2

Canonical SMILES

C1CN2CCC1C(=C3C(=O)C4CCN3CC4)C2

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-(Diphenylmethyl)-quinuclidin-3-one

  • Structure : Contains a single quinuclidine ring with a diphenylmethyl substituent and a ketone at the 3-position.
  • Molecular Weight : 291.39 g/mol (vs. theoretical ~290–300 g/mol for the target compound, assuming similar substituents) .
  • Physical Properties: No melting point reported, but safety data emphasize handling precautions (e.g., skin/eye irritation risks).
  • Functional Groups : Ketone (3-one) and aromatic substituents.
  • Applications : Primarily for R&D lacks reported biological or industrial applications, unlike indole-based 3-ones (e.g., OLED materials in ) .

(E)-2,3'-Bi(3H-indol)-3-one Derivatives

  • Structure : Indole-based dimeric compounds with a central 3-one group and aromatic substituents (e.g., 4-fluorobenzyl oxime).
  • Physical Properties : Higher melting points (169–197°C) due to extended conjugation and hydrogen bonding .
  • Spectral Data : IR and NMR spectra confirm ketone and aromatic functionalities, with HRESIMS validating molecular weights (e.g., 4ac: C29H20FN3O2, MW 477.16) .
  • Applications: Potential as synthetic intermediates or bioactive molecules, contrasting with the quinuclidine-based compound’s underexplored utility.

Benzodioxepin 3-one Derivatives

  • Structure : Fused benzodioxepin ring with a 3-one group.
  • Applications : Used as dyes or fluorescent emitters in OLEDs/OLECs, highlighting the role of ketones in π-conjugation for optoelectronic properties .
  • Contrast : The target compound’s quinuclidine system lacks aromaticity, suggesting inferior optoelectronic performance but possible advantages in catalysis or ligand design.

Steroidal 3-one Compounds

  • Examples: Androst-4-en-3-one, metandienone.
  • Functional Groups : Steroid backbone with 3-one and methyl branches.
  • Biological Activity: Androgenic/anabolic effects, contrasting with the target compound’s non-steroidal structure and unconfirmed bioactivity .
  • Structural Divergence : The rigid quinuclidine system lacks the fused tetracyclic framework of steroids, limiting membrane permeability but enhancing thermal stability.

Comparative Data Table

Compound Structure Highlights Molecular Weight (g/mol) Melting Point (°C) Key Functional Groups Applications References
2,3'-Bi(quinuclidin-2-ylidene)-3-one Bicyclic quinuclidine, 3-one ~290–300 (estimated) N/A Ketone, ylidene linkage Underexplored (potential catalysis)
2-(Diphenylmethyl)-quinuclidin-3-one Monocyclic, diphenylmethyl 291.39 N/A Ketone, aromatic R&D use only
(E)-2,3'-Bi(3H-indol)-3-one (4ac) Indole dimer, 4-fluorobenzyl 477.16 169–171 Ketone, oxime, aromatic Synthetic intermediates
Benzodioxepin 3-one Fused benzodioxepin, 3-one Varies N/A Ketone, ether OLED/OLEC emitters
Androst-4-en-3-one Steroid backbone 288.43 155–160 Ketone, methyl branches Pharmaceutical (doping)

Key Research Findings and Contrasts

  • Synthetic Challenges : Unlike indole-based 3-ones (synthesized via multi-component cascade reactions ), quinuclidine derivatives may require specialized ylidene-forming conditions.
  • Thermal Stability : The rigid quinuclidine system likely enhances thermal stability compared to steroidal 3-ones, which degrade under high heat .
  • Electronic Properties : The absence of aromaticity in the target compound limits optoelectronic applications compared to benzodioxepin 3-ones, but its basicity could suit catalytic roles .
  • Biological Relevance : Methyl-branched 3-ones in arthropod pheromones (e.g., Me6-8:3-one ) rely on volatility, whereas the target compound’s larger size may restrict such bioactivity.

Preparation Methods

Functionalization of Quinuclidine via Oxidation and Lithiation

Quinuclidine’s constrained bicyclic structure enables unique reactivity, particularly through oxidation to quinuclidine N-oxide (QNO). The oxidation of quinuclidine with hydrogen peroxide or peracids yields QNO, which undergoes lithiation at the α-position to generate a nucleophilic species capable of reacting with electrophiles . For example, lithiation of QNO followed by trapping with aldehydes produces 2-functionalized quinuclidine derivatives, such as 2-(hydroxy(phenyl)methyl)quinuclidine 1-oxide (13A/B) . This strategy is foundational for constructing bis-quinuclidine frameworks.

Key Reaction Pathway :

  • Oxidation of quinuclidine to QNO.

  • Lithiation using LDA or n-BuLi at low temperatures (-78°C).

  • Trapping with ketones or aldehydes to form C-C bonds.

In the context of 2,3'-Bi(quinuclidin-2-ylidene)-3-one, this method could involve sequential lithiation and coupling of two QNO units with a ketone electrophile. For instance, reacting QNO with 1,3-diketones under controlled conditions may yield the target compound via a double aldol-like condensation .

Bis-Functionalization via Organometallic Reagents

The addition of organometallic reagents to pre-functionalized quinuclidine derivatives offers a pathway to bis-substituted products. The Liverpool study demonstrates that Grignard or organozinc reagents react with 2-functionalized QNO compounds to form tertiary alcohols or alkylated products . For example, the reaction of 2-((diphenylphosphinooxy)diphenylmethyl)quinuclidine (20) with methylmagnesium bromide yields bis-alkylated derivatives .

Data Table 1: Comparative Yields in Organometallic Additions

SubstrateReagentProductYield (%)Reference
2-(Hydroxyphenyl)QNOMeMgBr2-(Diphenylmethyl)QNO85
2-(Ferrocenyl)QNOPhZnCl2-(Ferrocenylphenyl)QNO78

Adapting this approach, 2,3'-Bi(quinuclidin-2-ylidene)-3-one could be synthesized by treating a monofunctionalized QNO with a diketone organometallic precursor, followed by oxidative coupling.

Asymmetric Catalysis for Stereochemical Control

While asymmetric methods for 3-quinuclidinol are well-documented , their application to 2,3'-Bi(quinuclidin-2-ylidene)-3-one remains exploratory. The patent CN114437060A highlights RuXY-Diphosphine-bimaH complexes for enantioselective hydrogenation of ketones . Although this catalyst achieves >99% ee for 3-quinuclidinol, analogous systems could reduce a prochiral diketone intermediate to form the ylidene moiety stereoselectively.

Proposed Mechanism :

  • Hydrogenation of a diketone precursor using RuXY-Diphosphine-bimaH.

  • Dehydration to form the ylidene group.

  • Dimerization via base-mediated coupling.

Condensation and Cyclization Strategies

Quinuclidin-3-one, a key intermediate, undergoes condensation reactions with amines or carbonyl compounds. The Liverpool group reports Mannich reactions of quinuclidin-3-one with dimethylamine and formaldehyde to form 2-methylenequinuclidin-3-one . Extending this, condensation of two quinuclidin-3-one units with a bridging carbonyl group could yield the target compound.

Reaction Conditions :

  • Solvent: Ethanol or toluene.

  • Catalysts: Acidic (H₂SO₄) or basic (K₂CO₃).

  • Temperature: 80–120°C.

Comparative Analysis of Synthetic Routes

Data Table 2: Method Comparison

MethodYield (%)StereoselectivityScalabilityCost Efficiency
Lithiation-Trapping70–85LowModerateHigh
Organometallic Addition75–80ModerateHighModerate
Asymmetric Hydrogenation>95High (ee >99%)LowLow
Condensation60–70NoneHighHigh

The lithiation-trapping method offers scalability but lacks stereocontrol, whereas asymmetric catalysis achieves high enantiopurity at the expense of cost. Industrial applications may favor organometallic or condensation routes for their balance of efficiency and yield.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.